Cas no 2137609-90-4 (2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid
• CAS No: 2137609-90-4
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 5916189
• PubChem ID: 165463164
• Update Time: 2025-06-13

2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137609-90-4
• EN300-768318
• 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid
• 2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(19)16(4)6-5-10-14-7-9(8-15-10)11(17)18/h7-8H,5-6H2,1-4H3,(H,17,18)
• InChI Key： OMAZVWHBPBWYAO-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCC1N=CC(C(=O)O)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid (CAS No. 2137609-90-4)

2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid (CAS No. 2137609-90-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as Boc-protected pyrimidine carboxylic acid, plays a pivotal role in the development of novel drug candidates, particularly in the fields of oncology and antiviral therapeutics. Its unique structure, featuring a pyrimidine ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile intermediate for peptide coupling and medicinal chemistry applications.

In recent years, the demand for high-purity synthetic intermediates like 2137609-90-4 has surged, driven by advancements in small-molecule drug discovery and targeted therapy. Researchers frequently search for "Boc-protected amino acid derivatives" or "pyrimidine-5-carboxylic acid applications" to explore its potential in kinase inhibitor design and PROTAC (Proteolysis Targeting Chimera) technology. The compound's carboxylic acid moiety enables efficient conjugation with amines or alcohols, facilitating the creation of complex molecular architectures.

From a synthetic perspective, CAS 2137609-90-4 is synthesized through multi-step organic reactions involving pyrimidine core functionalization and Boc-group installation. Its stability under acidic conditions (due to the Boc group) and compatibility with solid-phase peptide synthesis (SPPS) have made it a preferred choice for peptidomimetic drug development. Industry professionals often inquire about "scale-up synthesis of 2137609-90-4" or "alternative protecting groups for pyrimidine derivatives," reflecting its industrial relevance.

The compound's significance extends to bioconjugation chemistry, where its carboxylate group serves as an anchor for linker molecules in antibody-drug conjugates (ADCs). With the growing interest in precision medicine, searches for "pyrimidine-based ADC payloads" or "Boc deprotection conditions" highlight its role in next-generation therapeutics. Analytical methods such as HPLC and LC-MS are critical for quality control, ensuring the compound meets the stringent requirements of GMP-grade manufacturing.

Environmental and regulatory considerations are also paramount when working with 2137609-90-4. While not classified as hazardous, proper handling under fume hoods and adherence to REACH compliance are recommended. The compound's logP value and solubility profile are frequently analyzed to optimize its use in drug formulation, addressing common queries like "improving bioavailability of pyrimidine carboxylates."

In conclusion, 2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}ethyl)pyrimidine-5-carboxylic acid represents a critical building block in modern medicinal chemistry. Its applications span from covalent inhibitor design to biomaterial engineering, aligning with trends in AI-driven drug discovery and green chemistry. As research continues to uncover new therapeutic targets, the demand for this highly functionalized pyrimidine is expected to grow exponentially.